N-(1H-1,3-benzodiazol-2-yl)furan-3-carboxamide

• Molecular Formula: C12H9N3O2
• Molecular Weight: 227.22 g/mol
• IUPAC Name: N-(1H-benzimidazol-2-yl)furan-3-carboxamide
• InChI: InChI=1S/C12H9N3O2/c16-11(8-5-6-17-7-8)15-12-13-9-3-1-2-4-10(9)14-12/h1-7H,(H2,13,14,15,16)
• InChI Key: JGTTZZJROPWBBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NC(=O)C3=COC=C3

Description

N-(1H-1,3-benzodiazol-2-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C12H9N3O2 and its molecular weight is 227.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 20 g. of 2-aminobenzimidazole (II) in 150 ml. of pyridine is cooled to -20°C. and 20 g. of 3-furoyl chloride is added thereto. The thus-obtained reaction mixture is allowed to warm slowly to between 20°-30°C. (room temperature), and maintained at this temperature for 15 hours, diluted with water and filtered to give a residue which is recrystallized from acetic acid to yield 2-(3-furylcarbonylamino)-benzimidazole [(III), R = 3-furyl].

Synthesis routes and methods II

Procedure details